5-(4-(4-Fluorobenzoyl)piperazin-1-yl)-2-(thiophen-2-yl)oxazole-4-carbonitrile

Specification

• CAS No.: 903858-54-8
• Molecular Formula: C19H15FN4O2S
• Molecular Weight: 382.41
• IUPAC Name: 5-[4-(4-fluorobenzoyl)piperazin-1-yl]-2-thiophen-2-yl-1,3-oxazole-4-carbonitrile
• Standard InChI: InChI=1S/C19H15FN4O2S/c20-14-5-3-13(4-6-14)18(25)23-7-9-24(10-8-23)19-15(12-21)22-17(26-19)16-2-1-11-27-16/h1-6,11H,7-10H2
• Standard InChI Key: NSYOEKHVUPXQJA-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C2=C(N=C(O2)C3=CC=CS3)C#N)C(=O)C4=CC=C(C=C4)F

Introduction

5-(4-(4-Fluorobenzoyl)piperazin-1-yl)-2-(thiophen-2-yl)oxazole-4-carbonitrile is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of functional groups, including a fluorobenzoyl moiety, a piperazine ring, a thiophene unit, an oxazole ring, and a nitrile group. These structural features make it an intriguing subject for research due to its potential biological activities and chemical properties.

Synthesis Methods

The synthesis of 5-(4-(4-Fluorobenzoyl)piperazin-1-yl)-2-(thiophen-2-yl)oxazole-4-carbonitrile typically involves multi-step reactions. These reactions utilize readily available starting materials and may involve techniques such as continuous flow reactors to enhance efficiency and scalability. The choice of reagents, solvents, and reaction conditions (e.g., temperature, catalysts) significantly influences the yield and purity of the final product.

Potential Applications

This compound has potential applications in medicinal chemistry due to its diverse functional groups, which could interact with various biological targets. It is also of interest in materials science for its unique chemical properties. The presence of both piperazine and fluorobenzoyl moieties suggests potential uses in neuropharmacology and as modulators of specific receptors.

Biological Activities and Mechanisms

While the exact mechanisms by which 5-(4-(4-Fluorobenzoyl)piperazin-1-yl)-2-(thiophen-2-yl)oxazole-4-carbonitrile exerts its biological effects are not fully understood, it is hypothesized to involve interactions with specific biological targets such as receptors or enzymes. These interactions could modulate physiological processes, making it a subject of interest for further pharmacological studies.